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Compound of Interest

Compound Name: 3-Methyl-3-penten-2-one

Cat. No.: B7765926 Get Quote

This guide provides critical safety protocols and logistical information for the handling of 3-
Methyl-3-penten-2-one, tailored for research, scientific, and drug development professionals.

The following procedures are designed to ensure a safe laboratory environment and proper

management of this chemical throughout its lifecycle.

Chemical Identifier:

Name: 3-Methyl-3-penten-2-one

Synonyms: 3-Methyl pent-3-en-2-one[1]

CAS Number: 565-62-8[1][2]

Molecular Formula: C6H10O[1][2]

Molecular Weight: 98.14 g/mol [2]

Hazard Identification and Classification
3-Methyl-3-penten-2-one is classified as a hazardous substance with the following primary

concerns:

Physical Hazards: Flammable liquid and vapor (Category 3).[1][2]

Health Hazards:
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Causes skin irritation (Category 2).[2]

Causes serious eye irritation (Category 2).[2]

May cause respiratory irritation (Specific target organ toxicity - single exposure, Category

3).[2]

Harmful if swallowed, in contact with skin, or if inhaled.[1]

GHS Hazard Pictograms:

GHS02: Flammable liquids[2]

GHS07: Skin and eye irritation, respiratory irritation[2]

Signal Word: Danger[2]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to minimize

exposure and ensure personal safety.

PPE Category Specification

Eye Protection

Safety glasses with side-shields or protective

goggles. A face shield may be required in

situations with a higher risk of splashing.[2]

Hand Protection
Chemical-resistant gloves. Material selection is

critical for adequate protection.[2]

Skin and Body

Protective clothing, including a lab coat. For

larger quantities or increased exposure risk,

corrosion-proof clothing or a gas-tight chemical

suit is recommended.[2]

Respiratory

A gas mask with a type A filter is necessary if air

concentrations exceed exposure limits. For high

vapor concentrations, a self-contained respirator

should be used.[2]
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Glove Material Resistance:

Resistance Level Glove Material

Excellent
Butyl rubber, polyethylene/ethylene vinyl

alcohol, Viton

Good Neoprene

Less Resistance Natural rubber, PVC

Poor Polyethylene, PVA

[2]

Operational and Handling Protocols
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[3]

Keep away from heat, sparks, open flames, and other ignition sources.[1] No smoking in the

handling area.[1]

Use spark-proof tools and explosion-proof equipment.[1]

Ground and bond containers when transferring material to prevent static electricity

discharge.[3]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]
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Keep away from incompatible materials such as oxidizing agents, strong bases, metals,

alcohols, amines, and water/moisture.[2]

The storage area should be a fireproof storeroom.[2]

Emergency and Disposal Plans
Spill Response:

In the event of a spill, follow these procedures:

Immediate Action: Evacuate non-essential personnel from the area.[2] Remove all sources of

ignition.[2]

Ventilation: Ensure the area is well-ventilated.[2]

Containment: For small spills, use a non-flammable absorbent material such as sand, earth,

or vermiculite to contain the liquid.[2][3] For larger spills, create a dike with non-flammable

material to prevent spreading.[3]

Cleanup: Carefully scoop the absorbed material into a suitable, labeled, and closed

container for disposal.[2] Clean the contaminated surface with an excess of water.[2]

Personal Protection: All personnel involved in the cleanup must wear appropriate PPE as

outlined above.[2]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes.[3] Remove

contact lenses if present and easy to do. Seek immediate medical attention from an

ophthalmologist.[2]

Skin Contact: Remove contaminated clothing immediately.[1] Wash the affected area with

plenty of soap and water.[4] If skin irritation persists, seek medical attention.[4]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek medical attention.[3]
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Ingestion: Rinse mouth with water.[1] Do not induce vomiting. Call a poison center or doctor

for treatment advice.[1]

Disposal:

All waste, including contaminated absorbent materials and empty containers, must be

disposed of in accordance with local, state, and federal regulations.[2][3]

Recommended disposal methods include distillation for recovery or disposal in an authorized

waste incinerator for solvents.[2]

Do not discharge into drains or the environment.[2]

Experimental Workflow: Chemical Spill Response
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Chemical Spill Occurs

Evacuate Area & Alert Personnel

Remove Ignition Sources

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Absorbed Material

Dispose of Waste in Accordance with Regulations

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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